Cas no 872-45-7 (2,3-dihydro-1-methyl-1H-phosphole 1-oxide)

• Product Name: 2,3-dihydro-1-methyl-1H-phosphole 1-oxide
• CAS No: 872-45-7
• MF: C₅H₉OP
• MW: 116.098122358322
• CID: 992392
• PubChem ID: 70104
• Update Time: 2025-04-20

2,3-dihydro-1-methyl-1H-phosphole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-methyl-1H-phosphole 1-oxide
• 1-Methyl-2,3-dihydro-1H-1lambda~5~-phosphol-1-one
• 1-Methyl-1lambda5-phosphacyclopent-2-ene 1-oxide
• 872-45-7
• 1H-Phosphole, dihydro-1-methyl-, 1-oxide
• 1-methyl-1-oxo-phospholene
• EINECS 212-826-0
• 31563-86-7
• IUUONVQOMMQAEH-UHFFFAOYSA-N
• 1-methyl-2,3-dihydro-1H-phosphole1-oxide
• 1-methyl-1-oxophospholine
• NS00043032
• FT-0778185
• 1-methyl-1-phospha -2-cyclopenten-1-oxide
• SCHEMBL436144
• 1-methyl-2,3-dihydro-1H-phosphole 1-oxide
• 1-oxo-1-methylphospholine
• 1-methyl-2,3-dihydro-1lambda5-phosphole 1-oxide
• DTXSID80953540
• 1-oxo-1-methyl-phospholine

• Inchi： 1S/C5H9OP/c1-7(6)4-2-3-5-7/h2,4H,3,5H2,1H3
• InChI Key： IUUONVQOMMQAEH-UHFFFAOYSA-N
• SMILES： P1(C)(C=CCC1)=O

Computed Properties

• Exact Mass: 116.039101
• Monoisotopic Mass: 116.039101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: -0.2

Experimental Properties

• Density: 1.03
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.446
• PSA: 26.88000
• LogP: 1.89670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholes